Cas no 190717-00-1 (Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-)

• Product name: Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-
• CAS No: 190717-00-1
• MF: C₁₁H₁₆BrMgN
• MW: 266.46044254303
• MDL: MFCD14635247
• CID: 3851285

Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-
• 3-[(Diethylamino)methyl]phenylmagnesium Bromide, 0.25 M in THF

• MDL： MFCD14635247
• Inchi： InChI=1S/C11H16N.BrH.Mg/c1-3-12(4-2)10-11-8-6-5-7-9-11;;/h5-6,8-9H,3-4,10H2,1-2H3;1H;/q;;+1/p-1
• InChI Key： CFZBNRZXXFZBDJ-UHFFFAOYSA-M
• SMILES： CCN(CC)CC1=CC=C[C]=C1.[Br-].[Mg+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-

Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 190717-00-1 and the product name Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This introduction aims to provide a detailed exploration of its chemical structure, properties, and the latest research applications that highlight its importance in modern science.

The molecular structure of Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- consists of a central magnesium ion coordinated to a brominated phenyl ring substituted with a diethylamino methyl group. This unique arrangement imparts distinct chemical and biological properties to the compound, making it a valuable tool in various research settings. The presence of the bromine atom on the phenyl ring enhances its reactivity, allowing for further functionalization and modification, which is crucial for developing novel pharmaceutical agents.

In recent years, there has been growing interest in the use of magnesium complexes as potential therapeutic agents due to their ability to interact with biological systems in a highly specific manner. The diethylamino group in Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- contributes to its amphiphilic nature, enabling it to solubilize in both aqueous and organic environments. This property is particularly advantageous in drug delivery systems, where the ability to cross biological membranes is essential for effective therapeutic action.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Research has shown that magnesium complexes can exhibit significant cytotoxic effects on certain cancer cell lines while maintaining low toxicity towards healthy cells. The bromine atom on the phenyl ring serves as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific biological targets. For instance, studies have demonstrated that by introducing additional functional groups, such as fluorophores or bioactive molecules, Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- can be used as a contrast agent in medical imaging techniques.

The compound's ability to form stable complexes with other biomolecules has also opened up new avenues in drug discovery. Researchers are exploring its potential as a chelating agent for metal ions that are involved in various physiological processes. By binding to these metal ions, Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- could modulate enzyme activities and signaling pathways, thereby offering therapeutic benefits in conditions such as neurodegenerative diseases and inflammation.

In addition to its pharmaceutical applications, Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- has shown promise in material science. Its unique chemical structure makes it an excellent candidate for designing novel polymers and coatings with enhanced mechanical and thermal properties. The magnesium center provides a framework for constructing complex architectures, while the brominated phenyl ring offers stability and reactivity. These characteristics are particularly useful in developing advanced materials for electronics and energy storage devices.

The synthesis of Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- presents both challenges and opportunities for chemists. The need for precise control over reaction conditions is crucial to ensure high yield and purity. Recent advances in synthetic methodologies have enabled researchers to produce this compound more efficiently than ever before. For example, catalytic techniques have been developed that allow for the selective functionalization of the phenyl ring without affecting other parts of the molecule.

Ongoing research is expanding our understanding of the biological activities of this compound. Studies are focusing on its interactions with proteins and nucleic acids, aiming to uncover new mechanisms of action. The diethylamino group has been identified as a key interaction site with certain enzymes, suggesting potential applications in enzyme inhibition or activation. Additionally, researchers are investigating how modifications to the bromine atom can influence the compound's bioavailability and pharmacokinetic properties.

The development of new analytical techniques has also played a crucial role in studying Magnesium, bromo[3-[(diethylamino)methyl]phenyl]-. High-resolution spectroscopy methods allow for detailed characterization of its molecular structure and dynamics. These techniques provide valuable insights into how the compound behaves within biological systems, which is essential for optimizing its therapeutic potential.

In conclusion, Magnesium, bromo[3-[(diethylamino)methyl]phenyl]- (CAS no 190717-00-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical properties make it an attractive candidate for pharmaceutical development, material science applications, and fundamental research. As our understanding of its capabilities continues to grow, we can expect even more innovative uses to emerge from this remarkable molecule.